Cas no 6262-87-9 (2-Isopropylbenzenethiol)

2-Isopropylbenzenethiol (CAS 102618-90-6) is a substituted benzenethiol compound featuring an isopropyl group at the ortho position. This organosulfur reagent is commonly utilized in organic synthesis, particularly in the preparation of thioether derivatives and as a building block for pharmaceuticals and agrochemicals. Its sterically hindered structure enhances selectivity in nucleophilic substitution reactions. The compound exhibits moderate volatility and a distinctive thiol odor, typical of mercaptans. It is soluble in common organic solvents, facilitating its use in homogeneous reaction systems. Proper handling under inert conditions is recommended due to its sensitivity to oxidation, which can lead to disulfide formation. Storage in a cool, dry environment is advised to maintain stability.
2-Isopropylbenzenethiol structure
2-Isopropylbenzenethiol structure
Product Name:2-Isopropylbenzenethiol
CAS No:6262-87-9
MF:C9H12S
MW:152.256581306458
MDL:MFCD00004837
CID:46544
PubChem ID:96003
Update Time:2025-06-09

2-Isopropylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2-isopropylbenzenethiol
    • 2-propan-2-ylbenzenethiol
    • o-Isopropylbenzenethiol
    • 2-iso-Propylthiophenol
    • 2-Isopropylthiophenol
    • 2-(1-Methylethyl)thiophenol
    • Benzenethiol, 2-(1-methylethyl)-
    • 2-isoPropyl Thiophenol
    • Benzenethiol, o-isopropyl-,
    • QEDRUXIMTJVXFL-UHFFFAOYSA-N
    • NSC47204
    • o-isopropylthiophenol
    • PubChem6880
    • 2-Isopropyl-benzenethiol
    • 2-Isopropylbenzenethiol #
    • 2-(2-mercaptophenyl)propane
    • 2-ISOPROPYL BENZENETHIOL
    • QEDRUXIMTJVXFL-UHFFFAOYSA-
    • I0857
    • AS-31171
    • 2-Isopropylbenzenethiol, technical grade, 90%
    • 6262-87-9
    • SCHEMBL191352
    • EN300-129631
    • FT-0636046
    • J-505391
    • DTXSID60211670
    • 2-(propan-2-yl)benzene-1-thiol
    • CS-0317464
    • AKOS015897580
    • AI3-15525
    • MFCD00004837
    • BDBM50409541
    • NSC 47204
    • AM10267
    • AC-20473
    • InChI=1/C9H12S/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3
    • A833898
    • CHEMBL111766
    • NSC-47204
    • benzenethiol, 2-isopropyl-
    • DB-054223
    • DTXCID90134161
    • 625-631-4
    • 2-Isopropylbenzenethiol
    • MDL： MFCD00004837
    • Inchi： 1S/C9H12S/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3
    • InChI Key： QEDRUXIMTJVXFL-UHFFFAOYSA-N
    • SMILES： SC1C=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 152.06600
  • Monoisotopic Mass: 152.065971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.4
  • Topological Polar Surface Area: 1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.005 g/mL at 25 °C(lit.)
  • Boiling Point: 227°C(lit.)
  • Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
  • Refractive Index: n20/D 1.5579(lit.)
  • PSA: 38.80000
  • LogP: 3.09870
  • Sensitiveness: Sensitive to air
  • Solubility: Not determined

2-Isopropylbenzenethiol Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S27-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34

2-Isopropylbenzenethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
I27503-1G
2-Isopropylbenzenethiol
 6262-87-9 90%
1g
 ¥536.05 2023-11-05
TRC
I874665-50mg
2-Isopropylbenzenethiol
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 $ 50.00 2022-06-04
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 $ 65.00 2022-06-04
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2-Isopropylbenzenethiol
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 $ 115.00 2022-06-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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 ￥290 2024-05-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 6262-87-9 90%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-Isopropylbenzenethiol
 6262-87-9 90%
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 ¥248.0 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I101801-25g
2-Isopropylbenzenethiol
 6262-87-9 90%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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2-Isopropylbenzenethiol
 6262-87-9 90%
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2-Isopropylbenzenethiol Production Method

2-Isopropylbenzenethiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6262-87-9)2-Isopropylbenzenethiol
Order Number:A833898
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:35
Price ($):466.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6262-87-9)2-Isopropylbenzenethiol
A833898
Purity:99%
Quantity:25g
Price ($):466.0
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